Cas no 1220220-21-2 (N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide)

• Product Name: N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide
• CAS No: 1220220-21-2
• MF: C₁₃H₁₉BN₂O₃
• MW: 262.112563371658
• MDL: MFCD11878181
• CID: 1027082
• PubChem ID: 49760417
• Update Time: 2025-06-10

N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetamide
• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide
• LXSZMGQQXZXQKX-UHFFFAOYSA-N
• 4189AA
• MB10784
• TRA0041349
• AM803053
• ST24048362
• 2-(ACETAMIDO)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• (2-ACETAMIDOPYRIDIN-4-YL)BORONIC ACID PINACO

• MDL： MFCD11878181
• Inchi： 1S/C13H19BN2O3/c1-9(17)16-11-8-10(6-7-15-11)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H,15,16,17)
• InChI Key： LXSZMGQQXZXQKX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)NC(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 262.14900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 451.8±30.0℃ at 760 mmHg
• PSA: 63.94000
• LogP: 1.98870

Additional information on N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide

Introduction to N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide (CAS No. 1220220-21-2)

N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide (CAS No. 1220220-21-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique boronic ester functionality and its ability to participate in various chemical reactions, making it a valuable intermediate in the development of novel pharmaceuticals and materials.

The structure of N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide consists of a pyridine ring substituted with an acetamide group and a boronic ester moiety. The boronic ester functionality is particularly noteworthy due to its reactivity in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and complex organic molecules.

Recent advancements in the field have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide exhibit potent anti-cancer properties by targeting specific enzymes involved in tumor growth and metastasis. These findings underscore the importance of this compound as a lead structure for further optimization and clinical evaluation.

In addition to its therapeutic potential, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide has also been explored for its utility in materials science. Research conducted at the University of California showed that this compound can be used as a building block for the synthesis of advanced polymers with unique optical and electronic properties. These polymers have potential applications in areas such as photovoltaics and optoelectronics.

The synthetic accessibility of N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide is another factor contributing to its widespread use. A robust and scalable synthetic route has been developed that involves the reaction of 4-bromopyridine with bis(pinacolato)diboron followed by acetylation. This method provides high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.

Furthermore, the stability and solubility properties of N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide have been extensively studied. It has been found to be stable under a wide range of conditions and exhibits good solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These characteristics facilitate its handling and processing in various chemical reactions.

In conclusion, N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetamide (CAS No. 1220220-21-2) is a highly promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.